Cas no 4733-50-0 (2,3-Dicyanohydroquinone)

2,3-Dicyanohydroquinone structure
2,3-Dicyanohydroquinone structure
2,3-Dicyanohydroquinone
4733-50-0
C8H4N2O2
160.12956
MFCD00001790
45272
87568091

2,3-Dicyanohydroquinone Properties

Names and Identifiers

    • 3,6-Dihydroxyphthalonitrile
    • 2,3-Dicyanohydroquinone
    • 3,6-dihydroxybenzene-1,2-dicarbonitrile
    • DCH
    • 3,6-dihydroxybenzene-1,2-dinitrile
    • 3,6-Dihydroxyphthalonitrile hydrate
    • 1,4-DIHYDROXY-2,3-DICYANO BENZENE
    • 2,3-DICYANO-1,4-HYDROQUINONE
    • 3,6-DIHYDROXYPHTHALODINITRILE
    • MFCD00001790
    • AS-15691
    • NS00031682
    • AI3-18625
    • dicyanohydroquinone
    • D1610
    • 1,2-Benzenedicarbonitrile, 3,6-dihydroxy-
    • TTR9Y6YSS8
    • SCHEMBL627326
    • A827187
    • 3,6-Dihydroxy-1,2-benzenedicarbonitrile
    • AKOS005387679
    • Phthalonitrile,6-dihydroxy-
    • AB01332962-02
    • NSC 43554
    • 2,3-Dicyanohydroquinone;2,3-Dicyano-p-hydroquinone
    • InChI=1/C8H4N2O2/c9-3-5-6(4-10)8(12)2-1-7(5)11/h1-2,11-12
    • 2,3-dicyano-hydroquinone
    • DTXSID80197109
    • 2,3-dicyano-4-hydroxy-phenol
    • FT-0609588
    • 2,6-dihydroxyphtalonitrile
    • 3,6-Dihydroxyphthalonitrile #
    • W-106075
    • 2,3-Dicyano-p-hydroquinone
    • NSC-43554
    • 2,3-Dicyanohydroquinone, 98%
    • NCGC00340677-01
    • EINECS 225-241-0
    • 4733-50-0
    • 2,3-Dicyanobenzene-1,4-diol
    • Phthalonitrile, 3,6-dihydroxy-
    • NSC43554
    • BCP21662
    • Oprea1_391102
    • UNII-TTR9Y6YSS8
    • 1, 3,6-dihydroxy-
    • 2,3-Dicyanohydroquinone,97%
    • STK060808
    • +Expand
    • MFCD00001790
    • MPAIWVOBMLSHQA-UHFFFAOYSA-N
    • 1S/C8H4N2O2/c9-3-5-6(4-10)8(12)2-1-7(5)11/h1-2,11-12H
    • C1=C(C(=C(C#N)C(=C1)O)C#N)O
    • 2101249

Computed Properties

  • 160.02700
  • 2
  • 4
  • 0
  • 160.027
  • 12
  • 231
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.8
  • 5
  • 0
  • 88A^2

Experimental Properties

  • 0.84116
  • 88.04000
  • 1.4900 (estimate)
  • Soluble in hot water
  • 286.01°C (rough estimate)
  • >230 °C (dec.) (lit.)
  • 222 ºC
  • Uncertain
  • Soluble in hot water
  • Sensitive to air
  • 1.3848 (rough estimate)

2,3-Dicyanohydroquinone Security Information

  • GHS06 GHS06
  • 3
  • S26;S36/37/39
  • S26-S37/39-S36/37/39
  • R20/21/22; R36/37/38
  • Xn Xn
  • NONH for all modes of transport
  • H315-H319
  • P305 + P351 + P338
  • dangerous
  • Store at room temperature
  • III
  • 36/37/38
  • Warning
  • 6.1

2,3-Dicyanohydroquinone Customs Data

  • 2926909090
  • China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3-Dicyanohydroquinone Related Literature